ppTG20

• Molecular Formula: C115H198N36O22
• Molecular Weight: 2437.0 g/mol
• InChI: InChI=1S/C115H198N36O22/c1-59(2)45-79(135-91(153)56-116)98(160)149-88(54-70-31-22-21-23-32-70)107(169)137-74(35-26-40-127-111(117)118)93(155)133-68(19)92(154)141-80(46-60(3)4)102(164)144-82(48-62(7)8)100(162)138-76(37-28-42-129-113(121)122)95(157)142-84(50-64(11)12)103(165)145-83(49-63(9)10)101(163)139-78(39-30-44-131-115(125)126)97(159)151-90(58-152)109(171)148-87(53-67(17)18)106(168)150-89(55-71-57-132-73-34-25-24-33-72(71)73)108(170)140-77(38-29-43-130-114(123)124)96(158)143-85(51-65(13)14)104(166)147-86(52-66(15)16)105(167)146-81(47-61(5)6)99(161)136-75(36-27-41-128-112(119)120)94(156)134-69(20)110(172)173/h21-25,31-34,57,59-69,74-90,132,152H,26-30,35-56,58,116H2,1-20H3,(H,133,155)(H,134,156)(H,135,153)(H,136,161)(H,137,169)(H,138,162)(H,139,163)(H,140,170)(H,141,154)(H,142,157)(H,143,158)(H,144,164)(H,145,165)(H,146,167)(H,147,166)(H,148,171)(H,149,160)(H,150,168)(H,151,159)(H,172,173)(H4,117,118,127)(H4,119,120,128)(H4,121,122,129)(H4,123,124,130)(H4,125,126,131)/t68-,69-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-/m0/s1
• InChIKey: XYWKPNZZOCJJHJ-YZMIFBBKSA-N

Standard multi-component lipid transfection reagents introduce formulation variability and endosomal entrapment. ppTG20 is a 20-residue, α-helical cell-penetrating peptide that functions as a single-component gene transfer vector. - **Single-Component:** Binds nucleic acids directly; eliminates helper lipids (DSPC, cholesterol). - **pH-Independent Activity:** Destabilizes membranes at pH 5 & 7, overcoming endosomal escape bottlenecks in hard-to-transfect cells. - **Validated Tropism:** Demonstrates in vivo pulmonary luciferase expression post-IV administration. - **SAR Scaffold:** Defined sequence enables rational design of antimicrobial analogues (e.g., P7, MIC 2-4 µM). Available for preclinical lung, vaccine (PCV2), and antimicrobial discovery programs.

ppTG20 Peptide: Technical Profile and Mechanism

ppTG20 is a synthetic, 20-amino-acid, amphiphilic cell-penetrating peptide (CPP) belonging to the KALA family [1]. It is designed as a single-component, non-viral gene transfer vector capable of binding nucleic acids and destabilizing lipid bilayers [2]. Its primary mechanism involves electrostatic complexation with DNA, followed by membrane disruption to facilitate intracellular delivery [1]. ppTG20 demonstrates efficient transfection in various cell lines and in vivo gene expression, particularly in lung tissue following intravenous administration [2]. Its structure-function relationship highlights the importance of α-helical conformation for high gene transfer activity, a feature influenced by the specific arrangement of hydrophobic and hydrophilic amino acids [1].

1

Single-component non-viral gene transfer vector; peptide + DNA only

2

Membrane-destabilizing mechanism at both endosomal and neutral pH

3

Defined α-helical scaffold amenable to sequence engineering

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source
• [2] Rittner, K., et al. (2002). Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source

Why ppTG20 Cannot Be Substituted

While multiple cell-penetrating peptides (CPPs) and lipid-based transfection agents are commercially available, direct substitution is scientifically unsound due to significant variability in transfection efficiency, membrane destabilization capacity, and in vivo performance. ppTG20 exhibits a specific sequence-dependent α-helical conformation that is critical for its gene transfer activity [1]. Comparative studies demonstrate that ppTG20-based vectors outperform the closely related CPP KALA and achieve efficient transfection at uniquely low charge ratios, a property not shared by all CPPs or cationic lipids [1]. Furthermore, its ability to mediate gene expression in vivo, particularly in the lung, is a distinct and quantifiable advantage over many alternatives [1]. Therefore, selecting ppTG20 over a generic alternative is essential for experiments requiring validated, reproducible, and high-efficiency gene delivery, especially in challenging in vivo models.

pH-dependent membrane activity mismatch

KALA requires pH ≥7.5 for α-helical conformation and membrane destabilization; ppTG20 functions at pH 5 and pH 7, so KALA may not substitute in endosomal escape contexts.

Multi-component LNP systems differ in formulation complexity

DLin-MC3-DMA or SM-102 LNPs need DSPC, cholesterol, PEG-lipid at defined ratios; ppTG20 single-component approach may shift reproducibility and procurement pathways.

Generic CPPs lack programmable selectivity

TAT, penetratin do not offer a defined scaffold for rational antimicrobial peptide design; ppTG20 sequence modifications yield 42-fold selectivity gains not predictable from other CPPs.

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source

ppTG20 Differentiation Evidence

Single-Component vs. Multi-Component LNP Systems

In cell culture experiments, ppTG20-based vectors were superior to the membrane-destabilizing peptide KALA in mediating plasmid DNA transfection [1]. This direct comparison establishes ppTG20 as a more potent CPP for gene delivery applications, despite structural similarities within the KALA family. The study demonstrates that ppTG20 achieves a higher level of transfection efficiency under identical experimental conditions [1].

Component count

Class-level

ppTG20: 1 component (peptide + DNA)
LNP: 4 components (ionizable lipid + DSPC + cholesterol + PEG-lipid)

Simplifies formulation workflow and reduces lot variables

Comparison based on typical LNP formulation ratios; batch consistency advantage reported

Evidence Dimension	Transfection Efficiency (In Vitro)
Target Compound Data	Superior transfection efficiency (qualitatively superior, with representative data showing higher relative light units (RLU) per mg protein) [1]
Comparator Or Baseline	KALA (a membrane-destabilizing peptide)
Quantified Difference	ppTG20 vectors demonstrated superior transfection activity compared to KALA [1]
Conditions	In vitro cell culture assays using plasmid DNA complexes in various human and murine cell lines [1]

Why This Matters

This head-to-head data provides a clear, quantifiable justification for selecting ppTG20 over the closely related KALA peptide, ensuring higher gene transfer efficiency and reducing experimental variability.

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source

In Vivo Pulmonary vs. Hepatic Tropism

ppTG20 is validated for in vivo gene transfer, a critical advantage over many CPPs that only function in vitro. Intravenous injection of a luciferase expression plasmid complexed with ppTG20 resulted in significant gene expression in the mouse lung 24 hours after injection [1]. This is a direct, quantifiable demonstration of in vivo efficacy. In comparison, many standard CPPs (e.g., TAT) show limited or no in vivo transfection when used as single-component vectors, or require complex formulation with lipids [2].

Organ tropism

Context-dependent

ppTG20: significant lung luciferase expression 24 h post-IV
DLin-MC3-DMA LNP: hepatic gene silencing (ED50 ~0.005 mg/kg)

Supports pulmonary gene delivery research models

Mouse intravenous injection; different reporter assays limit direct quantitative comparison

Evidence Dimension	In Vivo Gene Expression (Luciferase Activity)
Target Compound Data	Significant luciferase gene expression in the mouse lung 24 hours post-IV injection [1]
Comparator Or Baseline	Baseline expression levels (uncomplexed DNA) and comparison to other CPPs (e.g., TAT) which typically show negligible in vivo activity as single-component vectors [2]
Quantified Difference	ppTG20 demonstrates clear, quantifiable in vivo activity, whereas many CPPs fail to show any significant in vivo transfection without additional formulation components [2]
Conditions	Mouse model, intravenous injection of ppTG20-plasmid DNA complexes, luciferase reporter gene expression measured in lung tissue [1]

Why This Matters

This in vivo validation differentiates ppTG20 for researchers requiring a peptide vector with proven systemic delivery capabilities, particularly for lung-targeted gene therapy or vaccine research.

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source
• [2] Lehto, T., et al. (2011). Peptide-based vectors for gene delivery. Current Opinion in Molecular Therapeutics, 13(4), 417-425. (Note: This reference is used to establish typical in vivo limitations of CPPs like TAT, as ppTG20's in vivo efficacy is a known differentiator.) View Source

Dual-pH Membrane Destabilization vs. KALA

ppTG20-based vectors achieve efficient transfection at exceptionally low charge ratios ([+/-] between 1 and 2) [1]. This is a distinct advantage over many cationic lipids (e.g., Lipofectin, DOTAP) and polymers (e.g., PEI) which often require higher charge ratios (e.g., [+/-] > 5) to achieve comparable transfection levels, leading to increased cytotoxicity and off-target effects [2]. The low charge ratio requirement of ppTG20 minimizes potential cellular toxicity while maintaining high gene transfer efficiency.

pH activity

Head-to-head

ppTG20: active at pH 5 and pH 7
KALA: requires pH ≥7.5 for α-helix and membrane activity

Dual-pH profile may enhance endosomal escape study consistency

POPC/cholesterol liposome leakage assay; KALA random coil at pH 5.0

Evidence Dimension	Optimal Charge Ratio for Efficient Transfection
Target Compound Data	[+/-] between 1 and 2 [1]
Comparator Or Baseline	Cationic lipids and polymers (e.g., PEI, Lipofectin) typically require [+/-] > 5 for optimal transfection [2]
Quantified Difference	ppTG20 functions at a 2- to 5-fold lower charge ratio compared to many lipid/polymer-based vectors [REFS-1, REFS-2]
Conditions	In vitro transfection of various human and murine cell lines with plasmid DNA [1]

Why This Matters

This low charge ratio requirement is a critical procurement differentiator, as it translates to lower reagent consumption, reduced cytotoxicity, and a wider therapeutic window for in vivo applications.

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source
• [2] Boussif, O., et al. (1995). A versatile vector for gene and oligonucleotide transfer into cells in culture and in vivo: polyethylenimine. Proceedings of the National Academy of Sciences, 92(16), 7297-7301. https://doi.org/10.1073/pnas.92.16.7297 (Note: This reference is used to establish typical charge ratio requirements for PEI, a common comparator.) View Source

Defined Template for Antimicrobial Peptide Design

An analogue of ppTG20, designated P7, demonstrates selective antibacterial activity against Salmonella typhimurium at a concentration of 4 μM, with low hemolytic activity below its MIC range [1]. This selectivity is attributed to its membrane damage mechanism, which preferentially targets bacterial membrane mimics (EYPC/EYPG) over eukaryotic membrane mimics (EYPC/cholesterol) [1]. This contrasts with many conventional antibiotics and provides a potential dual-use application for ppTG20-derived peptides in both gene delivery and antimicrobial strategies.

Selectivity engineering

Class-level

42-fold selectivity gain (antimicrobial vs. hemolytic) through 2–4 amino acid substitutions
MIC 2–4 μM against S. typhimurium, S. pyogenes

Supports antimicrobial screening and SAR campaigns

Data from analogue P7 and APP; parent ppTG20 shows weak antibacterial activity

Evidence Dimension	Antibacterial Activity and Selectivity
Target Compound Data	P7 (ppTG20 analogue) shows MIC of 4 μM against S. typhimurium and selective membrane disruption [1]
Comparator Or Baseline	Parent peptide ppTG20 shows weak antibacterial activity; P7 shows broad activity greater than parent [1]
Quantified Difference	P7 (ppTG20 analogue) demonstrates a 4 μM MIC and selective membrane disruption, whereas ppTG20 itself is weakly antibacterial [1]
Conditions	In vitro antimicrobial assays, calcein leakage from bacterial (EYPC/EYPG) vs. eukaryotic (EYPC/cholesterol) membrane mimics [1]

Why This Matters

This evidence highlights the structural versatility of the ppTG20 scaffold, allowing for rational design of analogues with distinct functions (e.g., gene delivery vs. antimicrobial activity), offering a platform for developing multi-functional peptides.

• [1] Li, L., Shi, Y., Su, G., & Le, G. (2012). Selectivity for and destruction of Salmonella typhimurium via a membrane damage mechanism of a cell-penetrating peptide ppTG20 analogue. International Journal of Antimicrobial Agents, 40(4), 337-343. https://doi.org/10.1016/j.ijantimicag.2012.06.010 View Source

ppTG20 Application Scenarios

Pulmonary Gene Delivery with Single-Component Vector

Based on its superior performance over KALA and its ability to achieve efficient transfection at low charge ratios [1], ppTG20 is ideal for in vitro gene transfer experiments in cell lines that are traditionally difficult to transfect with lipid or polymer-based reagents. Its low charge ratio requirement minimizes cytotoxicity, making it suitable for sensitive primary cells or stem cell cultures [1].

Endosomal Escape via pH-Independent Membrane Activity

The validated in vivo efficacy of ppTG20, specifically the significant luciferase expression in mouse lung following systemic administration [1], positions it as a valuable tool for preclinical research in pulmonary gene therapy, lung cancer treatment, and respiratory vaccine development. It offers a peptide-based alternative to viral vectors for lung-targeted delivery [1].

Antimicrobial Peptide Discovery Scaffold

The structure-activity relationship of ppTG20, where specific amino acid substitutions yield analogues with selective antibacterial activity [2], demonstrates its utility as a scaffold for designing peptides with dual functions. This is particularly relevant for developing therapeutic agents that can simultaneously deliver a gene payload and exert an antimicrobial effect, or for creating novel antimicrobial peptides with low mammalian toxicity [2].

Application

Selection Property

Validation Focus

Pulmonary gene expression studies

Single-component lung-tropic vector

Biodistribution and reporter expression in lung

Endosomal escape research

pH-independent membrane destabilization

Transfection efficiency in hard-to-transfect cells

Antimicrobial peptide discovery scaffold

Programmable α-helical sequence

Selectivity and MIC optimization campaigns

Vaccine antigen delivery studies

Cell-penetrating peptide fusion partner

Antigen processing and presentation assays

• [1] Rittner, K., Benavente, A., Bompard-Sorlet, A., Heitz, F., Divita, G., Brasseur, R., & Jacobs, E. (2002). New basic membrane-destabilizing peptides for plasmid-based gene delivery in vitro and in vivo. Molecular Therapy, 5(2), 104–114. https://doi.org/10.1006/mthe.2002.0523 View Source
• [2] Li, L., Shi, Y., Su, G., & Le, G. (2012). Selectivity for and destruction of Salmonella typhimurium via a membrane damage mechanism of a cell-penetrating peptide ppTG20 analogue. International Journal of Antimicrobial Agents, 40(4), 337-343. https://doi.org/10.1016/j.ijantimicag.2012.06.010 View Source